N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide

• Molecular Formula: C20H17F3N4OS
• Molecular Weight: 418.4 g/mol
• IUPAC Name: N-[(E)-(4-methylphenyl)methylideneamino]-2-[2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C20H17F3N4OS/c1-13-5-7-14(8-6-13)11-24-27-18(28)10-17-12-29-19(26-17)25-16-4-2-3-15(9-16)20(21,22)23/h2-9,11-12H,10H2,1H3,(H,25,26)(H,27,28)/b24-11+
• InChI Key: XNNNIYDPMQHLQH-BHGWPJFGSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=N/NC(=O)CC2=CSC(=N2)NC3=CC=CC(=C3)C(F)(F)F
• SMILES: CC1=CC=C(C=C1)C=NNC(=O)CC2=CSC(=N2)NC3=CC=CC(=C3)C(F)(F)F

Description

N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide, also known as MTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTA is a thiazole-based derivative that has been synthesized using various methods. In

Mechanism of Action

N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide exerts its biological effects through various mechanisms. It has been shown to inhibit the activity of histone deacetylases, leading to the activation of tumor suppressor genes and the induction of cell cycle arrest and apoptosis in cancer cells. N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide has also been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. Furthermore, N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide has been shown to inhibit the activity of the mTOR pathway, which is involved in the regulation of cell growth and metabolism.
Biochemical and Physiological Effects:
N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide has been shown to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit inflammation, and modulate immune responses. Furthermore, N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide has been shown to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide has several advantages for lab experiments. It is readily available and can be synthesized using various methods. Furthermore, N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide has demonstrated promising results in various fields of scientific research, including cancer, inflammation, and neurodegenerative diseases. However, there are also limitations to using N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide in lab experiments. It has poor solubility in water, which can limit its use in certain assays. Furthermore, the mechanism of action of N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the study of N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide. One area of research is the development of more efficient synthesis methods that can produce N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide in higher yields. Furthermore, the mechanism of action of N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide needs to be further elucidated to fully understand its biological effects. Another area of research is the development of more effective delivery methods for N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide, such as nanoparticles or liposomes, to improve its solubility and bioavailability. Additionally, further studies are needed to investigate the potential use of N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide in the treatment of other diseases, such as viral infections and autoimmune disorders.

Synthesis Methods

N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide has been synthesized using various methods, including the reaction of 2-(3-trifluoromethylphenyl)thiazol-4-ylamine with 4-methylbenzaldehyde and acetic hydrazide in the presence of a catalyst. The reaction mixture is refluxed in ethanol, and the resulting product is purified using column chromatography. Other methods include the reaction of 4-methylbenzaldehyde with 2-(3-trifluoromethylphenyl)thiazol-4-ylhydrazine in the presence of acetic acid and acetic anhydride.

Scientific Research Applications

N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide has shown potential therapeutic applications in various fields of scientific research. It has been studied extensively for its anticancer properties and has demonstrated promising results in vitro and in vivo. N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide has also been investigated for its anti-inflammatory, antifungal, and antiviral properties. Furthermore, N'-(4-methylbenzylidene)-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide has been shown to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases.